Dimethyl thiophene-2,3-dicarboxylate
Overview
Description
Dimethyl thiophene-2,3-dicarboxylate is a chemical compound with the CAS Number: 14300-68-6 . It has a molecular weight of 200.22 . The IUPAC name for this compound is dimethyl 2,3-thiophenedicarboxylate .
Synthesis Analysis
Several thiophene-aromatic polyesters were synthesized from dimethyl thiophene-2,5-dicarboxylate (DMTD) and different diols, including ethylene glycol, 1,3-propanediol, 1,4-butanediol, and 1,6-hexanediol . The chemical structures of the obtained polyesters were confirmed by nuclear magnetic resonance spectroscopy .
Molecular Structure Analysis
The molecular structure of Dimethyl thiophene-2,3-dicarboxylate can be represented by the linear formula C8H8O4S . The InChI code for this compound is 1S/C8H8O4S/c1-11-7(9)5-3-4-13-6(5)8(10)12-2/h3-4H,1-2H3 .
Scientific Research Applications
1. Luminescent Properties in Rare-Earth Metal–Organic Frameworks Dimethyl thiophene-2,3-dicarboxylate is used in the synthesis of rare-earth metal–organic frameworks. These frameworks show a broad blue emission band, typical for intra-ligand electron transitions . They have been studied for their luminescent properties in the solid state .
Sensing Properties
The sensing properties of these frameworks have been investigated in detail. A luminescent response (quenching) was discovered in the presence of cinnamaldehyde and quinoline in diluted solutions .
Organic Electronic Materials
Dimethyl thiophene-2,3-dicarboxylate is an emerging heterocyclic building block for future organic electronic materials . It has high resonance energy, more electrophilic reactivity than benzene, high π-electron density, and a planar structure .
Dye-Sensitized Solar Cells
This compound has been used in the synthesis of novel metal-free organic dyes for Dye-Sensitized Solar Cells, reaching conversion efficiencies of 6.23% .
Functional Supramolecular Chemistry
Dimethyl thiophene-2,3-dicarboxylate is used in functional supramolecular chemistry due to its higher charge mobility, extended π-conjugation, and better tuning of band gaps .
Organic Field Effect Transistors (OFETs)
Due to its higher charge mobility and extended π-conjugation, this compound is used in the development of Organic Field Effect Transistors .
Future Directions
Thiophene-based molecules, such as Dimethyl thiophene-2,3-dicarboxylate, have attracted a tremendous attention of the researchers worldwide due to their potential applicability in organic electronics such as in solar cells, electrochromic devices (ECDs), organic field effect transistors (OFETs), organic limiting diodes (OLEDs), fluorescent probes, redox switching and so forth because of their higher charge mobility, extended π-conjugation, and better tuning of band gaps .
properties
IUPAC Name |
dimethyl thiophene-2,3-dicarboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8O4S/c1-11-7(9)5-3-4-13-6(5)8(10)12-2/h3-4H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CGDDISBFSPJVPK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(SC=C1)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10344609 |
Source
|
| Record name | Dimethyl thiophene-2,3-dicarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10344609 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Dimethyl thiophene-2,3-dicarboxylate | |
CAS RN |
14300-68-6 |
Source
|
| Record name | Dimethyl thiophene-2,3-dicarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10344609 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![Benzene, 1-methoxy-3-[(1E)-2-phenylethenyl]-](/img/structure/B76086.png)
